Cas no 29634-43-3 (2-Butylsulfinylphenol)

• Product Name: 2-Butylsulfinylphenol
• CAS No: 29634-43-3
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 2662875
• Update Time: 2023-08-06

2-Butylsulfinylphenol Chemical and Physical Properties

Names and Identifiers

• 2-butylsulfinylphenol
• Phenol, o-(butylsulfinyl)-
• o-(Butylsulfinyl)phenol
• 2-(Butylsulfinyl)phenol #
• CUSDNDXVBDKEDY-UHFFFAOYSA-N
• 2-Butylsulfinylphenol

• Inchi： 1S/C10H14O2S/c1-2-3-8-13(12)10-7-5-4-6-9(10)11/h4-7,11H,2-3,8H2,1H3
• InChI Key： CUSDNDXVBDKEDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1O)(CCCC)=O

Computed Properties

• Exact Mass: 198.071
• Monoisotopic Mass: 198.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5